3-Methylsydnone-5-nitrosimine

• CAS No.: 17590-38-4
• Molecular Formula: C3H4N4O2
• Molecular Weight: 128.09 g/mol
• IUPAC Name: (E)-(3-methyloxadiazol-3-ium-5-yl)-oxidodiazene
• InChI: InChI=1S/C3H4N4O2/c1-7-2-3(4-5-8)9-6-7/h2H,1H3
• InChI Key: CIHUZTVAYJCQCK-UHFFFAOYSA-N
• SMILES: C[N+]1=NOC(=C1)N=N[O-]
• Isomeric SMILES: C[N+]1=NOC(=C1)/N=N/[O-]
• Synonyms: 3-methylsydnone-5-nitrosimine; RE 2047; RE-2047

Description

3-Methylsydnone-5-nitrosimine is a heterocyclic compound belonging to the sydnone family, characterized by a mesoionic ring structure. Sydnones are known for their unique electronic properties and applications in organic synthesis and medicinal chemistry. The nitrosimine (-N-N=O) functional group in this compound introduces reactivity patterns distinct from other sydnone derivatives, particularly in electrophilic and nucleophilic interactions.

Comparison with Similar Compounds

Comparison with N-Nitrosodimethylamine

N-Nitrosodimethylamine (NDMA) is a well-studied nitrosamine, structurally distinct from 3-Methylsydnone-5-nitrosimine but sharing the nitroso (-N=O) functional group. Key differences include:

Property	3-Methylsydnone-5-nitrosimine	N-Nitrosodimethylamine (NDMA)
Chemical Class	Mesoionic sydnone with nitrosimine	Dialkyl nitrosamine
Structure	Heterocyclic ring with -N-N=O group	Linear dimethylamine backbone with -N=O
Toxicity	Limited data (hypothesized mutagenicity)	Confirmed carcinogen (IARC Group 2A)
Applications	Research chemical (synthesis studies)	Industrial byproduct; regulated contaminant

Key Findings :

• NDMA’s carcinogenicity is well-documented due to its ability to alkylate DNA . In contrast, 3-Methylsydnone-5-nitrosimine’s toxicity profile remains understudied, though the nitrosimine group may pose similar risks.
• NDMA is regulated in pharmaceuticals and water supplies, with detection methods like EPA 521 . No such protocols exist for 3-Methylsydnone-5-nitrosimine, highlighting a research gap.

Comparison with 2-Amino-3-chloro-5-nitropyridine

This aromatic nitropyridine derivative shares nitro functionalization but lacks the sydnone ring.

Property	3-Methylsydnone-5-nitrosimine	2-Amino-3-chloro-5-nitropyridine
Reactivity	Electrophilic nitrosimine site	Nitro group participates in substitution
Stability	Mesoionic stability under mild conditions	Thermally stable; hydrolyzes in acid
Applications	Potential precursor for bioactive molecules	Intermediate in agrochemical synthesis

Key Findings :

• The mesoionic nature of 3-Methylsydnone-5-nitrosimine grants it unique solubility and stability compared to rigid aromatic systems like 2-amino-3-chloro-5-nitropyridine.

Comparison with Ranitidine-Related Compounds

Ranitidine-related compounds (e.g., USP31-listed derivatives) often contain nitro groups but differ in backbone structure.

Property	3-Methylsydnone-5-nitrosimine	Ranitidine-Related Compound B
Functional Groups	Nitrosimine, sydnone ring	Nitroethenediamine, furanyl-thioether
Analytical Detection	No standardized methods	USP31 assays using phosphate buffers
Biological Activity	Uncharacterized	Pharmacologically active (H2 antagonist)

Key Findings :

• Unlike ranitidine derivatives, 3-Methylsydnone-5-nitrosimine lacks established pharmacological roles, emphasizing its niche as a synthetic intermediate.